Cas no 121649-62-5 (Benzoic acid,3,4-diamino-, 2-methylpropyl ester)

• Product Name: Benzoic acid,3,4-diamino-, 2-methylpropyl ester
• CAS No: 121649-62-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 104675
• PubChem ID: 14471157
• Update Time: 2025-04-18

Benzoic acid,3,4-diamino-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4-diamino-, 2-methylpropyl ester
• Benzoic acid, 3,4-diamino-, 2-methylpropyl ester (9CI)
• DTXSID801236200
• Benzoic acid, 3,4-diamino-, 2-methylpropyl ester
• 2-METHYLPROPYL 3,4-DIAMINOBENZOATE
• Isobutyl 3,4-diaminobenzoate
• SCHEMBL4503546
• 121649-62-5

• Inchi： 1S/C11H16N2O2/c1-7(2)6-15-11(14)8-3-4-9(12)10(13)5-8/h3-5,7H,6,12-13H2,1-2H3
• InChI Key： DQQODHGDWOLVJH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)N)N)=O)CC(C)C

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34